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In-Vitro Antibacterial Activity & MIC Values

The table below summarizes the Minimum Inhibitory Concentrations (MIC90) of fleroxacin against various

bacterial isolates, demonstrating its broad-spectrum activity [1].

Bacterial Isolate Fleroxacin MIC90 (mgI/L)
Enterobacteriaceae <20

Pseudomonas aeruginosa <8.0

Acinetobacter calcoaceficus 1.0

Streptococci 8.0

Comparative Activity: Fleroxacin's activity is comparable to other quinolones like ofloxacin and
norfloxacin, though it is generally less potent than ciprofloxacin [1]. All tested quinolones showed little

difference between MIC and Minimum Bactericidal Concentrations (MBCs), indicating bactericidal action

[1].
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Standard Experimental Protocol: Agar Dilution

The European Committee on Antimicrobial Susceptibility Testing (EUCAST) definitive document outlines

the standard agar dilution method for determining MICs [2]. Here is the core workflow:
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Workflow for agar dilution MIC testing.
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Detailed Methodology [2]:

¢ Inoculum Preparation: Prepare a standardized bacterial inoculum suspension, typically adjusted to
a turbidity of 0.5 McFarland standard (approximately 1-5 x 10"8 CFU/mL).

¢ Antibiotic Dilutions: Prepare a series of two-fold dilutions of fleroxacin in Mueller-Hinton agar
plates (e.g., 16, 8, 4, 2, 1, 0.5, 0.25 mg/L).

¢ Plate Inoculation: Spot the standardized inoculum onto the surface of the antibiotic-containing agar
plates. A replicating device can deliver approximately 104 CFU per spot.

¢ Incubation: Incubate the plates at 35+2°C for 16-20 hours in an ambient air atmosphere.

e MIC Determination: The MIC is defined as the lowest concentration of fleroxacin that completely
inhibits visible growth of the bacterium.

Mechanisms of Action

Fleroxacin's antibacterial effect and an interesting immunomodulatory action are diagrammed below.

1. Primary Antibacterial Mechanism Fleroxacin primarily targets bacterial type II topoisomerases [3].
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Fleroxacin inhibits DNA gyrase and topoisomerase IV.

2. Immunomodulatory Mechanism Fleroxacin can enhance the innate immune response [4] [5].
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Fleroxacin enhances superoxide production in PMNs.

Pharmacokinetic & Clinical Overview

Fleroxacin's in vitro activity is supported by favorable pharmacokinetics [6]:

e Absorption & Half-life: Rapid oral absorption with peak plasma concentration in 1-2 hours and a
long elimination half-life of 10-12 hours, enabling once-daily dosing.

¢ Distribution & Excretion: Poor plasma protein binding and excellent tissue distribution. It is primarily
eliminated renally (60-70%), requiring dosage adjustment in patients with renal impairment.

Research Context and Hybrid Drug Development
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Fleroxacin has been investigated as a component in innovative hybrid antibiotic molecules [7]. For instance,
Ro 23-9424 was a dual-action prodrug that combined fleroxacin with a cephalosporin core. The conceptual
design was for the molecule to first act as a B-lactam antibiotic; then, upon cleavage by bacterial [-
lactamases, the fleroxacin component would be released to inhibit DNA synthesis. Although this specific
prodrug was discontinued, research into quinolone hybrids remains an active area for overcoming bacterial

resistance [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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